Cas no 174282-97-4 (Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-, (2R,3S)-)

• Product Name: Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-, (2R,3S)-
• CAS No: 174282-97-4
• MF: C₉H₁₇NO₅
• MW: 219.234983205795
• CID: 1023454
• PubChem ID: 11117527
• Update Time: 2025-04-20

Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-, (2R,3S)-
• (2R,3S)-3-(tert-butoxycarbonylamino)-2-hydroxybutanoic acid
• 174282-97-4
• (2R,3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid

• Inchi： 1S/C9H17NO5/c1-5(6(11)7(12)13)10-8(14)15-9(2,3)4/h5-6,11H,1-4H3,(H,10,14)(H,12,13)/t5-,6+/m0/s1
• InChI Key： ZIMQJAVPQRKBTD-NTSWFWBYSA-N
• SMILES： O(C(N[C@@H](C)[C@H](C(=O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 219.11071
• Monoisotopic Mass: 219.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.86